Cas no 106135-31-3 (2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile)
![2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile structure](https://ossimg.kuujia.com/scimg/106500/106135-31-3x500.png)
106135-31-3 structure
Product Name:2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile
CAS No:106135-31-3
MF:C8H5N3S
MW:175.210399389267
MDL:MFCD18827454
CID:127010
PubChem ID:13682665
Update Time:2024-11-03
2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile
- 1,3-DIHYDRO-2-THIOXO-1H-BENZIMIDAZOLE-5-CARBONITRILE
- 1H-Benzimidazole-5-carbonitrile,2,3-dihydro-2-thioxo-
- 2-sulfanylidene-1,3-dihydrobenzimidazole-5-carbonitrile
- 5(6)-cyano-2-mercaptobenzimidazole
- AK-55608
- SureCN3987184
- SureCN7792028
- 1H-Benzimidazole-5-carbonitrile,2,3-dihydro-2-thioxo-(9CI)
- SCHEMBL16208353
- 5-cyano-1H-benzoimidazole-2-thiol
- JJKFHPCWCOXSPU-UHFFFAOYSA-N
- MFCD18827454
- AKOS006293631
- 106135-31-3
- SY271797
- 2-Mercaptobenzimidazole-5-carbonitrile
- SCHEMBL3987184
- 2-sulfanylidene-2,3-dihydro-1H-1,3-benzodiazole-5-carbonitrile
-
- MDL： MFCD18827454
- Inchi： 1S/C8H5N3S/c9-4-5-1-2-6-7(3-5)11-8(12)10-6/h1-3H,(H2,10,11,12)
- InChI Key： JJKFHPCWCOXSPU-UHFFFAOYSA-N
- SMILES： S=C1NC2C=CC(C#N)=CC=2N1
Computed Properties
- Exact Mass: 175.02000
- Monoisotopic Mass: 175.02041835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 79.9Ų
Experimental Properties
- PSA: 87.46000
- LogP: 2.09718
2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1052415-5g |
2-Mercaptobenzimidazole-5-carbonitrile |
106135-31-3 | 95% | 5g |
$1210 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580338-5g |
2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile |
106135-31-3 | 98% | 5g |
￥12600.00 | 2024-08-09 | |
| eNovation Chemicals LLC | Y1052415-5g |
2-Mercaptobenzimidazole-5-carbonitrile |
106135-31-3 | 95% | 5g |
$1210 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1052415-5g |
2-Mercaptobenzimidazole-5-carbonitrile |
106135-31-3 | 95% | 5g |
$1210 | 2025-02-27 |
2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carbonitrile Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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